Cas no 1805334-79-5 (2-Amino-5-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-5-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine
• CAS No: 1805334-79-5
• MF: C₇H₄F₆N₂
• MW: 230.110482215881
• CID: 4854810
• Update Time: 2025-05-24

2-Amino-5-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4F6N2/c8-4-3(7(11,12)13)2(5(9)10)1-15-6(4)14/h1,5H,(H2,14,15)
• InChI Key： WJMAABBXESVRNT-UHFFFAOYSA-N
• SMILES： FC1=C(N)N=CC(C(F)F)=C1C(F)(F)F

Computed Properties

• Exact Mass: 230.02786711 g/mol
• Monoisotopic Mass: 230.02786711 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9
• Molecular Weight: 230.11

Additional information on 2-Amino-5-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine

2-Amino-5-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 2-Amino-5-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine, also identified by the CAS number 1805334-79-5, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This pyridine derivative exhibits a unique combination of functional groups, including an amino group, difluoromethyl, fluoro, and trifluoromethyl substituents, which contribute to its distinctive chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic processes. These techniques not only enhance the efficiency of production but also minimize environmental impact, aligning with current sustainability trends in the chemical industry. The molecule's structure has been extensively studied using computational chemistry tools, providing insights into its electronic properties and potential for further functionalization.

In the realm of pharmacology, 2-Amino-5-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine has shown promise as a lead compound in drug discovery programs targeting various therapeutic areas. Its ability to modulate key biological pathways, such as kinase activity and receptor binding, has been highlighted in recent studies. For instance, researchers have demonstrated its potential as an inhibitor of specific enzymes involved in cancer progression, making it a valuable candidate for anti-tumor drug development.

The incorporation of fluorinated groups in this molecule significantly influences its physicochemical properties. The trifluoromethyl group, in particular, imparts high stability and lipophilicity, enhancing its bioavailability when used in pharmaceutical formulations. Additionally, the presence of the amino group facilitates hydrogen bonding interactions, which are crucial for molecular recognition in biological systems.

From a materials science perspective, this compound has been explored as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand for metal ions has opened new avenues for designing porous materials with applications in gas storage and catalysis. Recent breakthroughs in MOF synthesis have further underscored the versatility of this molecule in creating hierarchical porous structures with tailored functionalities.

In terms of environmental applications, 2-Amino-5-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine has been investigated for its role in pollution control technologies. Its ability to adsorb heavy metal ions from aqueous solutions has been demonstrated through experimental studies, highlighting its potential as an eco-friendly adsorbent material. Furthermore, its resistance to degradation under harsh conditions makes it suitable for long-term environmental remediation applications.

The synthesis and characterization of this compound have been extensively documented in peer-reviewed journals, showcasing its structural integrity and purity. Advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to confirm its molecular structure and confirmatory data. These studies provide a robust foundation for further research into its applications across diverse disciplines.

In conclusion, 2-Amino-5-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine stands out as a multifaceted compound with immense potential across various scientific domains. Its unique chemical composition, combined with recent advancements in synthetic and analytical methodologies, positions it as a key player in future innovations within chemistry and related fields. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements.